Cas no 2138112-33-9 (6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine)

• Product Name: 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine
• CAS No: 2138112-33-9
• MF: C₁₃H₁₂BrN₃
• MW: 290.1584815979
• CID: 6197083
• PubChem ID: 165491595
• Update Time: 2025-07-23

6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

• 2138112-33-9
• 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine
• EN300-1162196

• Inchi： 1S/C13H12BrN3/c14-9-1-2-10-8(5-9)7-15-12(16-10)17-11-6-13(11)3-4-13/h1-2,5,7,11H,3-4,6H2,(H,15,16,17)
• InChI Key： PYXUUWLOEMMEKI-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=NC(=N2)NC1CC21CC2

Computed Properties

• Exact Mass: 289.02146g/mol
• Monoisotopic Mass: 289.02146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.8Ų

Additional information on 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine

Introduction to 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine (CAS No. 2138112-33-9)

6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine, identified by the Chemical Abstracts Service Number (CAS No.) 2138112-33-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the quinazoline derivatives, a class of heterocyclic molecules known for their broad spectrum of biological activities. The unique structural features of 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine, particularly the presence of a bromine substituent and a spirocyclic pentane moiety, contribute to its distinct chemical properties and potential therapeutic applications.

The molecular framework of this compound consists of a quinazoline core, which is a fused bicyclic system containing nitrogen atoms, linked to an amine functional group at the 2-position. The introduction of a bromine atom at the 6-position of the quinazoline ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry. Additionally, the spiro[2.2]pentan-1-yl group introduces steric and electronic effects that modulate the compound's interactions with biological targets.

Recent advancements in drug discovery have highlighted the importance of quinazoline derivatives in developing novel therapeutic agents. Studies have demonstrated that modifications at various positions of the quinazoline scaffold can significantly alter biological activity, making it a versatile platform for medicinal chemists. The brominated derivative, 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine, has been explored for its potential in inhibiting kinases and other enzymes involved in cancer progression.

In particular, research has focused on its ability to interact with tyrosine kinase receptors, which are critical in signal transduction pathways associated with cell proliferation and survival. Preclinical studies have shown promising results in terms of inhibiting the activity of mutant forms of kinases that are implicated in various cancers. The spirocyclic pentane group has been found to enhance binding affinity by introducing conformational rigidity, while the bromine atom facilitates further chemical modifications through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

The synthesis of 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine involves multi-step organic transformations, starting from commercially available precursors. Key steps include cyclization reactions to form the quinazoline core, followed by functional group interconversions to introduce the bromine and spirocyclic substituents. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired molecular architecture with high regioselectivity and yield.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine with target proteins. These studies have revealed that the spirocyclic pentane group occupies hydrophobic pockets within the enzyme active site, while the bromine atom interacts with negatively charged residues through electrostatic forces. Such insights have guided medicinal chemists in optimizing analogs with improved pharmacokinetic properties.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo assays. In cell-based assays, 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-amine has demonstrated potent inhibition of several kinases, including EGFR, VEGFR, and PDGFR mutants known to cause resistance to existing therapies. Additionally, animal models have shown that oral administration of this compound leads to sustained bioavailability and target engagement over prolonged periods.

The safety profile of 6-bromo-N-{spiro[2.2]pentan-1-yl}quinazolin-2-am ine has been assessed through toxicological studies conducted on murine models. Initial findings suggest that the compound exhibits low toxicity at therapeutic doses, with minimal off-target effects observed under controlled conditions. However, further studies are required to fully characterize its long-term safety and potential side effects before human clinical trials can be initiated.

The significance of 6-bromo-N-{spiro[2 . 4 ] pentan - 1 - yl } quin az olin - 4 - am ine (CAS No . 2138112339) lies not only in its structural novelty but also in its potential as a lead compound for drug development . The combination o f functional groups such as th e b rom ine sub stitu ent an d th e spi ro cyclic m o iety p ro vides a rich scaffold f or further derivatization an d optimization . By leveraging state-of-the-art synthetic methodologies an d computational tools , researchers aim to enhance its therapeutic efficacy while minimizing adverse effects.

Future directions in this research include exploring structure-based drug design strategies to refine binding interactions with target kinases . Additionally , exploring alternative synthetic routes could improve scalability an d cost-efficiency , making it more feasible f or large-scale production . Collaborative efforts between synthetic chemists , biologists , an d pharmacologists will be crucial i n translating preclinical successes i nto clinical applications .